2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 2-(naphthalene-1-carbonylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C19H14N2O3S/c22-17(14-10-5-7-12-6-1-2-8-13(12)14)21-19(25)20-16-11-4-3-9-15(16)18(23)24/h1-11H,(H,23,24)(H2,20,21,22,25)
• InChI Key: DWMQTUDIZCFHTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C19H14N2O3S
• Molecular Weight: 350.4 g/mol

Description

2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid, also known as NCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NCA is a thioamide derivative of 2-aminobenzoic acid and is commonly used as a building block in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid is not fully understood. However, it is believed that 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid exerts its biological activity by inhibiting the activity of certain enzymes in the body. For example, 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit antioxidant activity, as it can scavenge free radicals and prevent oxidative damage to cells. 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid has also been shown to exhibit anti-inflammatory activity, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid in lab experiments is its versatility. 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid can be easily modified to yield various derivatives, which can be used in the synthesis of different organic compounds. However, one of the limitations of using 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid is its low solubility in water, which can make it difficult to handle in certain experiments.

Future Directions

There are several future directions for research on 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid. One area of interest is the development of new synthetic methods for 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid and its derivatives. Another area of interest is the investigation of the biological activity of 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid and its derivatives, particularly in the context of medicinal chemistry. Additionally, the potential applications of 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid in other fields, such as materials science and catalysis, could also be explored.

Synthesis Methods

The synthesis of 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid involves the reaction of 2-aminobenzoic acid with naphthalene-1-thiocarboxamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction proceeds via the formation of an intermediate, which is then treated with an acid to yield 2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid.

Scientific Research Applications

2-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid has been extensively used in scientific research as a building block in the synthesis of various organic compounds. It has been used in the synthesis of various heterocyclic compounds, including benzimidazoles, benzothiazoles, and benzoxazoles. These compounds have shown potential applications in medicinal chemistry, as they exhibit antimicrobial, anticancer, and antiviral activities.